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Compound of Interest

Compound Name:
3-Bromo-2,6-dimethoxybenzoic

acid

Cat. No.: B1272914 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Bromo-2,6-dimethoxybenzoic
Acid

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 3-Bromo-2,6-dimethoxybenzoic acid. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document summarizes key quantitative data, outlines general experimental

protocols for property determination, and presents a logical workflow for the physical

characterization of a chemical compound.

Physical and Chemical Properties
3-Bromo-2,6-dimethoxybenzoic acid is a substituted benzoic acid derivative. Its core

physical and chemical identifiers are summarized in the table below for quick reference.
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Property Value Source(s)

Molecular Formula C₉H₉BrO₄ [1][2][3]

Molecular Weight 261.07 g/mol [1][2][3]

CAS Number 73219-89-3 [1][2][3][4][5][6]

Appearance White to Off-White Solid [5]

Melting Point 142 - 146 °C [5][6]

Boiling Point 359.8 ± 42.0 °C (Predicted) [5]

Density 1.571 ± 0.06 g/cm³ (Predicted) [5]

pKa 3.59 ± 0.10 (Predicted) [5]

Solubility
Slightly soluble in Chloroform,

DMSO, and Ethyl Acetate
[5]

InChI Key
CUQANLQRQJHIQE-

UHFFFAOYSA-N
[1][3]

SMILES
COC1=C(C(=C(C=C1)Br)OC)

C(=O)O
[1][3][6]

Experimental Protocols for Physical Property
Determination
The following sections detail the general experimental methodologies that are typically

employed to determine the physical properties of organic compounds like 3-Bromo-2,6-
dimethoxybenzoic acid.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity and is

determined as a temperature range from the point of initial melting to complete liquefaction.[7]
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A small, dry sample of the crystalline solid is packed into a capillary tube.[8]

The capillary tube is placed in a melting point apparatus, such as a Mel-Temp apparatus or a

Vernier melt station, alongside a calibrated thermometer.[7][9]

The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end of

the melting range.

Boiling Point Determination
For liquids, the boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure.[7] For solids with high melting points like 3-Bromo-2,6-
dimethoxybenzoic acid, this value is often predicted as decomposition may occur at high

temperatures.

Methodology (Simple Distillation):

The compound is placed in a round-bottom flask.[7]

A simple distillation apparatus is assembled, with a thermometer positioned to measure the

temperature of the vapor as it passes into the condenser.[7]

The liquid is heated, and the temperature is recorded when the vapor temperature stabilizes

during the collection of the distillate. This stable temperature is the boiling point.[7]

Solubility Analysis
Solubility is assessed to understand the compound's behavior in various solvents, which is

critical for reaction setup, purification, and formulation. The principle of "like dissolves like" is a

guiding factor, where polar compounds tend to dissolve in polar solvents and non-polar

compounds in non-polar solvents.[8][9]
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A small, measured amount of the solute (e.g., 3-Bromo-2,6-dimethoxybenzoic acid) is

added to a test tube.

A measured volume of a specific solvent (e.g., water, ethanol, hexane, ethyl acetate) is

added.[9][10]

The mixture is agitated to promote dissolution.

Observations are made to determine if the compound is soluble, partially soluble, or

insoluble.[10] This can be done visually or by evaporating a drop of the solution to see if a

residue remains.[10]

Spectroscopic Analysis
Spectroscopic methods are used to elucidate the chemical structure and confirm the identity of

a compound.

Infrared (IR) Spectroscopy: This technique is used to identify the functional groups present in

a molecule. An Attenuated Total Reflectance (ATR) IR spectrum for 3-Bromo-2,6-
dimethoxybenzoic acid has been referenced.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the structure and chemical environment of the atoms in a

molecule.

Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the physical and chemical

characterization of a new or unknown organic compound.
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Caption: Workflow for the characterization of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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